
trans-2-Nonenal-D4 chemical structure and
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: trans-2-Nonenal-D4

Cat. No.: B590956 Get Quote

An In-depth Technical Guide to trans-2-Nonenal-D4

Introduction
trans-2-Nonenal-D4 is the deuterated analogue of trans-2-Nonenal, an unsaturated aldehyde

that is a significant biomarker and mediator of oxidative stress. The parent compound, trans-2-

Nonenal, is an endogenous product of the lipid peroxidation of polyunsaturated fatty acids

(PUFAs).[1][2] It is recognized by its characteristic unpleasant greasy and grassy odor and is a

major contributor to the body odor associated with aging.[1][3] Due to its high reactivity, trans-2-

Nonenal readily forms covalent adducts with macromolecules such as proteins and nucleic

acids, implicating it in the pathophysiology of numerous diseases, including cardiovascular and

neurodegenerative conditions.[1][4][5] The deuterated form, trans-2-Nonenal-D4, serves as an

invaluable internal standard for the accurate quantification of endogenous trans-2-Nonenal in

complex biological matrices using mass spectrometry-based methods.

Chemical Structure and Properties
trans-2-Nonenal-D4 is specifically labeled with four deuterium atoms on the terminal carbons

(C8 and C9), which makes it chemically identical to its unlabeled counterpart in terms of

reactivity but distinguishable by its higher mass.

Table 1: Chemical and Physical Properties of trans-2-Nonenal-D4
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Property Value Reference

Chemical Name trans-2-Nonenal-8,8,9,9-D4

Synonyms (2E)-2-Nonenal-8,8,9,9-D4

CAS Number 221681-22-7

Molecular Formula C₉H₁₂D₄O [6]

Molecular Weight 144.25 g/mol [6]

Appearance Liquid

Storage 2-8°C, Refrigerator

Table 2: Chemical and Physical Properties of trans-2-Nonenal (Unlabeled)

Property Value Reference

CAS Number 18829-56-6 [7][8][9]

Molecular Formula C₉H₁₆O [8]

Molecular Weight 140.22 g/mol [2][8][10]

Appearance Colorless to pale yellow liquid [9][11]

Density 0.846 g/mL at 25°C [2]

Boiling Point 88-90°C at 12 mmHg [2]

Refractive Index n20/D 1.453 [2]

Solubility
Insoluble in water; Soluble in

alcohol and oils
[2][9]

Odor
Green, cucumber, iris, citrus,

fatty
[9]

Biological Significance and Signaling Pathways
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trans-2-Nonenal is generated from the oxidative degradation of ω-7 and ω-9 polyunsaturated

fatty acids, such as palmitoleic acid and oleic acid, through a free radical-mediated cascade.[1]

This process, known as lipid peroxidation, is a hallmark of oxidative stress.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC2865286/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b590956?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lipid Peroxidation Cascade

Polyunsaturated Fatty Acid (PUFA)

Lipid Radical (L•)

Reactive Oxygen
Species (ROS)

Initiation

Lipid Peroxyl Radical (LOO•)

+

O₂

Lipid Hydroperoxide (LOOH)

+

PUFA (L'H)

Propagation

Decomposition

trans-2-Nonenal

Click to download full resolution via product page

Caption: Formation of trans-2-Nonenal via lipid peroxidation.
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The high electrophilicity of trans-2-Nonenal, conferred by its α,β-unsaturated aldehyde

structure, allows it to react with nucleophilic residues in proteins, primarily the sulfhydryl group

of cysteine, the ε-amino group of lysine, and the imidazole group of histidine.[1] This covalent

modification can alter protein structure and function, leading to cellular damage.
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Caption: Reaction of trans-2-Nonenal with protein residues.

Experimental Protocols
trans-2-Nonenal-D4 is crucial for quantifying the unlabeled aldehyde in biological samples.

Below are summaries of typical experimental methodologies.

Synthesis of trans-2-Nonenal
A common laboratory synthesis involves a cross-metathesis reaction.[12]

Reactants: 1-octene and acrolein.

Catalyst: A ruthenium-based catalyst (e.g., Grubbs catalyst) is added to a flask.[12]

Solvent: Dichloromethane is typically used.[12]
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Procedure: The reactants are added to the catalyst solution in the solvent and stirred under a

nitrogen atmosphere for approximately 24 hours.[12]

Purification: The solvent is removed under vacuum, and the remaining mixture is purified

using column chromatography on silica gel, typically with a hexane/diethyl ether gradient, to

isolate the trans-2-Nonenal product.[12]

Quantification of trans-2-Nonenal-Protein Adducts by
LC/MS/MS
This protocol outlines the detection of the specific lysine adduct, HHP-lysine, derived from

trans-2-Nonenal.[1][13]

Sample Preparation: Proteins are extracted from a biological sample (e.g., tissue

homogenate or plasma). The sample is spiked with a known amount of an appropriate

internal standard.

Proteolysis: The extracted proteins are subjected to exhaustive enzymatic digestion (e.g.,

using pronase or a combination of proteases) to release the modified amino acids.

Chromatography: The resulting digest is analyzed by High-Performance Liquid

Chromatography (HPLC) to separate the components.

Mass Spectrometry: The HPLC eluent is directed to an Electrospray Ionization (ESI) source

coupled to a tandem mass spectrometer (MS/MS).[1][13]

Detection: The instrument is operated in Multiple Reaction Monitoring (MRM) mode to

specifically detect the transition from the precursor ion of HHP-lysine to its characteristic

product ion (e.g., m/z 389 → 260 for HHP-lysine).[1] Quantification is achieved by comparing

the signal of the endogenous adduct to that of the stable isotope-labeled internal standard.
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Caption: Workflow for detecting protein-nonenal adducts.

Conclusion
trans-2-Nonenal-D4 is an essential tool for researchers in the fields of oxidative stress, aging,

and drug development. Its use as an internal standard enables the precise measurement of its

parent compound, a key lipid peroxidation product implicated in cellular damage and disease.

Understanding the formation, reactivity, and analytical detection of trans-2-Nonenal provides

critical insights into the molecular mechanisms of oxidative stress and offers potential targets

for therapeutic intervention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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